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Compound of Interest

Compound Name: 4-Chlorophenylurea

Cat. No.: B1664162

An In-depth Technical Guide on the Core Chemical Properties of N-(4-Chlorophenyl)urea

Abstract

N-(4-Chlorophenyl)urea, a significant chemical intermediate and a member of the urea class of
compounds, holds relevance in various fields, including pharmaceutical research and
agrochemical development.[1] Its structure, featuring a chlorinated phenyl ring attached to a
urea moiety, imparts specific chemical characteristics that are crucial for its application and
reactivity. This technical guide provides a comprehensive overview of the fundamental
chemical properties of N-(4-Chlorophenyl)urea, detailed experimental protocols for its synthesis
and characterization, and logical workflows to support researchers, scientists, and drug
development professionals. All quantitative data is presented in a structured format for clarity
and ease of comparison.

Chemical Identity and Structure

N-(4-Chlorophenyl)urea is an aromatic compound characterized by a urea group substituted
with a 4-chlorophenyl group.

¢ [UPAC Name: 1-(4-chlorophenyl)urea[2][3]
e Synonyms: 4-Chlorophenylurea, (p-Chlorophenyl)urea, p-CPU[4][5]

e CAS Number: 140-38-5
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e Molecular Formula: C7H7CIN20

e Canonical SMILES: C1=CC(=CC=C1NC(=O)N)CI

e InChl Key: RECCURWJDVZHIH-UHFFFAOYSA-N

Physicochemical Properties

The core physicochemical properties of N-(4-Chlorophenyl)urea are summarized in the table

below. These properties are essential for understanding the compound's behavior in various

chemical and biological systems.

Property Value Source(s)
Molecular Weight 170.60 g/mol
White crystalline powder /
Appearance
Colorless crystals
Melting Point 204-210 °C (may decompose)
Boiling Point 271.7 £ 23.0 °C (Predicted)
Insoluble in water; Soluble in
Solubility ethanol. Water solubility >25.6
pg/mL at pH 7.4.
pKa 14.13 + 0.70 (Predicted)

Vapor Pressure

0.00634 mmHg at 25°C

LogP (Octanol/Water)

1.831 (Calculated)

Synthesis and Reactivity

N-(4-Chlorophenyl)urea is commonly synthesized via the reaction of a p-chloroaniline salt with

a cyanate salt in an agueous medium. This method, often referred to as the cyanate method, is

a reliable route for the preparation of various aryl ureas. The overall reaction is illustrated in the

workflow diagram below. The compound serves as an intermediate in the synthesis of other

molecules, such as dichloramide.
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Caption: Synthesis workflow for N-(4-Chlorophenyl)urea.

Experimental Protocols

Detailed methodologies for the synthesis and characterization of N-(4-Chlorophenyl)urea are
provided below.

Synthesis of N-(4-Chlorophenyl)urea via the Cyanate
Method

This protocol is adapted from established procedures for the synthesis of aryl ureas.

o Dissolution of Amine: In a 250 mL beaker, dissolve 0.1 mol of p-chloroaniline in a mixture of
30 mL glacial acetic acid and 60 mL of deionized water. Gentle warming (to approx. 35°C)
may be applied to facilitate complete dissolution.

o Preparation of Cyanate Solution: In a separate beaker, prepare a solution of 0.15 mol of
sodium cyanate in 50 mL of deionized water at 35°C.
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» Reaction: While vigorously stirring the p-chloroaniline solution, slowly add the sodium
cyanate solution. A white, crystalline precipitate of N-(4-Chlorophenyl)urea will form rapidly.

o Completion and Isolation: Continue stirring the resulting thick suspension for an additional
10-20 minutes at room temperature.

e Cooling and Filtration: Cool the mixture in an ice bath for 30 minutes to ensure complete
precipitation. Collect the solid product via vacuum filtration using a Bichner funnel.

e Washing: Wash the filter cake with two portions of cold deionized water to remove residual
acid and salts.

» Drying: Dry the product in a desiccator over a suitable drying agent or in a vacuum oven at
60-70°C to a constant weight.

o Recrystallization (Optional): For higher purity, the crude product can be recrystallized from
agueous ethanol. Dissolve the solid in a minimal amount of hot ethanol and add hot water
dropwise until turbidity persists. Allow the solution to cool slowly to form pure crystals.

Determination of Melting Point

o Sample Preparation: Ensure the synthesized N-(4-Chlorophenyl)urea is completely dry and
finely powdered.

o Capillary Loading: Pack a small amount of the sample into a capillary tube to a height of 2-3
mm by tapping the sealed end on a hard surface.

o Apparatus Setup: Place the capillary tube in a calibrated melting point apparatus.

o Measurement: Heat the apparatus rapidly to about 15-20°C below the expected melting point
(approx. 205°C). Then, decrease the heating rate to 1-2°C per minute.

o Observation: Record the temperature range from the appearance of the first liquid droplet to
the complete liquefaction of the sample. This range is the melting point.

Solubility Assessment
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» Solvent Selection: Prepare test tubes containing 1 mL of various solvents (e.g., water,
ethanol, acetone, dimethyl sulfoxide).

o Sample Addition: Add approximately 10 mg of N-(4-Chlorophenyl)urea to each test tube.

o Observation at Room Temperature: Vigorously shake or vortex each tube for 30 seconds.
Observe and record whether the solid dissolves completely, partially, or not at all.

o Observation with Heating: Gently heat the test tubes that showed partial or no solubility.
Record any changes in solubility upon heating.

o Classification: Classify the compound's solubility in each solvent as soluble, sparingly
soluble, or insoluble based on the observations.

Compound Characterization Workflow

The characterization of a newly synthesized compound like N-(4-Chlorophenyl)urea follows a
logical progression of analytical techniques to confirm its identity, purity, and structure.
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Caption: General workflow for chemical characterization.

Safety and Handling

N-(4-Chlorophenyl)urea should be handled with appropriate personal protective equipment
(PPE), including safety glasses, gloves, and a lab coat. Operations should be performed in a
well-ventilated area or a fume hood. Avoid breathing dust and prevent contact with skin and
eyes. According to GHS classifications, this chemical may be toxic if swallowed and can cause
skin and serious eye irritation. Consult the Safety Data Sheet (SDS) for comprehensive safety
information before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CAS 404-51-3: N-(4-Chlorophenyl)-N'-(4-fluorophenyl)urea [cymitquimica.com]
e 2. clearsynth.com [clearsynth.com]
e 3. 4-chlorophenylurea [sitem.herts.ac.uk]

e 4. Urea, (4-chlorophenyl)- (CAS 140-38-5) - Chemical & Physical Properties by Cheméo
[chemeo.com]

e 5. Urea, (4-chlorophenyl)- [webbook.nist.gov]

 To cite this document: BenchChem. [N-(4-Chlorophenyl)urea fundamental chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664162#n-4-chlorophenyl-urea-fundamental-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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